Cas no 2172242-97-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid
• CAS No: 2172242-97-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5959891
• PubChem ID: 165581508
• Update Time: 2025-06-13

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid
• 2172242-97-4
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-2-methylpropanoic acid
• EN300-1529051

• Inchi： 1S/C26H32N2O5/c1-16(2)17(13-23(29)28-26(3,4)24(30)31)14-27-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SRXOTNUGJMFLOE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid (CAS No. 2172242-97-4)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid, identified by its CAS number 2172242-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its intricate amino acid-like backbone and fluorinated aromatic moiety, positions it as a potential candidate for further exploration in drug discovery.

The molecular structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid consists of multiple functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as Fmoc derivatives are widely used in peptide synthesis and proteomics due to their stability and reactivity. This group not only enhances the compound's solubility in polar solvents but also facilitates its incorporation into larger biomolecular structures, such as peptides and proteins.

The amino acid-like backbone of the compound, featuring a 4-methylpentanamido moiety, suggests potential interactions with biological targets such as enzymes and receptors. Such structural features are often exploited in the design of bioactive molecules to achieve high specificity and affinity. The methylpropanoic acid component at the terminal end further contributes to the molecule's overall hydrophobicity, which can influence its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of a fluorene ring into the molecular structure of this compound not only adds to its complexity but also opens up possibilities for studying fluorine effects on biological activity. Fluorene derivatives have been reported to exhibit various pharmacological effects, including anti-inflammatory, anti-cancer, and antimicrobial properties.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid serves as an excellent model for studying these relationships. By modifying specific functional groups within its structure, researchers can systematically evaluate how changes in chemical properties affect biological activity. This approach has been instrumental in the development of several drugs that have reached clinical use.

One particularly exciting area of research involves the use of this compound as a precursor in the synthesis of more complex molecules. For instance, its Fmoc group can be used for solid-phase peptide synthesis (SPPS), allowing for the construction of peptidomimetics that mimic natural bioactive peptides while offering improved pharmacological profiles. Such peptidomimetics have shown promise in treating various diseases, including neurological disorders and cancer.

The potential applications of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid extend beyond peptide synthesis. Its unique structural features make it a versatile building block for designing small molecules that interact with biological targets in novel ways. For example, researchers have explored its use in developing inhibitors targeting enzyme-catalyzed reactions that are relevant to metabolic pathways involved in diseases such as diabetes and obesity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery. By integrating computational methods with traditional experimental approaches, scientists can accelerate the process of identifying promising candidates for further development.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis. Techniques such as flow chemistry and automated synthesis have streamlined many synthetic steps, reducing both time and resource requirements.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-methylpropanoic acid (CAS No. 2172242-97-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying structure/activity relationships and developing novel therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing some of the most pressing health challenges facing society today.